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Compound of Interest

Compound Name: 1-Diethoxyphosphorylhexane

CAS No.: 16165-66-5

Cat. No.: B092617

Get Quote

Executive Summary & Identification
1-Diethoxyphosphorylhexane (Systematic name: Diethyl hexylphosphonate) is an

organophosphorus ester often used in organic synthesis (e.g., Horner-Wadsworth-Emmons

reactions) and as an extractant.

CRITICAL WARNING: Do not confuse this compound with 1,1-Diethoxyethane (Acetal). While

search databases often conflate the two due to string similarity, their risk profiles differ

drastically. Acetal is highly flammable (FP -21°C); Diethyl hexylphosphonate is a combustible

liquid with a much higher flash point and distinct phosphorus-based combustion hazards.
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Chemical Property Data / Specification

CAS Number
16165-66-5 (Verify against label; synonyms

include Diethyl P-hexylphosphonate)

Molecular Formula

Physical State Colorless to pale yellow liquid

Flash Point
>93°C (Estimated/Combustible Class IIIB). Treat

as Combustible.

Key Hazard

Organophosphorus combustion yields

Phosphorous Pentoxide (

), a corrosive desiccant.

RCRA Status

Not P-listed or U-listed. Likely regulates as

D001 (if mixed with solvents) or Non-RCRA

Regulated waste requiring incineration.

Risk Assessment & Toxicology Context
As researchers, we must look beyond the Safety Data Sheet (SDS). While simple alkyl

phosphonates generally exhibit lower acute toxicity than their fluorinated counterparts (nerve

agents), they must be handled with the assumption of cholinesterase inhibition potential until

specific lot-analysis proves otherwise.

The Mechanism of Hazard
Skin Absorption: The lipophilic hexyl chain facilitates dermal penetration. Once absorbed,

organophosphates can phosphorylate serine residues in acetylcholinesterase, though the

leaving group (ethoxy) in this compound makes it less reactive than chlorophosphates.

Thermal Decomposition: In a fire or uncontrolled exothermic reaction, the phosphorus core

oxidizes to

, which reacts instantly with moisture in mucous membranes to form phosphoric acid (

), causing severe respiratory damage.
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Pre-Disposal Stabilization & Segregation
The Golden Rule: Never dispose of organophosphorus compounds down the drain. Hydrolysis

is slow and yields persistent phosphonic acids.

Segregation Logic
Incompatible with: Strong Oxidizers (Peroxides, Nitric Acid) and Strong Bases (causes

hydrolysis to ethanol and phosphonic acid salts).

Storage: Store in a dedicated "Organic - Phosphorus" or "General Organic" cabinet,

segregated from oxidizers.

Visualization: Segregation & Compatibility Matrix
The following diagram illustrates the critical decision logic for segregating this waste stream to

prevent immediate lab hazards.

1-Diethoxyphosphorylhexane
(Waste)
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(e.g., H2O2, HNO3)

DO NOT MIX
(Exothermic/Explosion Risk)
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(Hydrolysis/Ethanol Evolution)

Halogenated Solvents
(e.g., DCM, Chloroform)
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Increases Disposal Cost

Compatible Solvents
(e.g., Ethyl Acetate, Hexane)

Safe to Mix
(Standard Organic Stream)

Click to download full resolution via product page

Figure 1: Chemical compatibility logic. Red dashed lines indicate high-risk combinations that

must be avoided during waste accumulation.

Disposal Protocol (Step-by-Step)
Phase 1: Personal Protective Equipment (PPE)

Eyes: Chemical Splash Goggles (ANSI Z87.1).

Hands (Splash): Nitrile gloves (minimum 0.11 mm thickness).

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b092617/docs?utm_src=pdf-body-img#operational-guide-1-diethoxyphosphorylhexane-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092617?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hands (Immersion/Spill Cleanup):Silver Shield/4H (PE/EVAL) Laminate gloves.

Why? Standard nitrile degrades upon prolonged exposure to organophosphorus esters.

Laminate gloves provide the necessary permeation resistance.

Respiratory: If working outside a fume hood, use a half-mask with Organic Vapor/P100

cartridges.

Phase 2: Waste Container Selection
Material: High-Density Polyethylene (HDPE) or Glass (Amber). Avoid metal containers if the

waste stream is potentially acidic due to partial hydrolysis.

Venting: Use standard caps. Pressure buildup is unlikely unless mixed with incompatible

reagents.

Phase 3: The Disposal Workflow
Follow this logic to determine the final fate of the chemical.
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Waste Generation:
1-Diethoxyphosphorylhexane

Is the waste pure (>90%) 
or mixed with solvents?

Pure Compound

Pure

Mixed Solvent Stream

Mixed

Label: 'Non-Regulated Chemical Waste'
(Unless Flash Point <60°C)

Lab Pack (Vial in Drum)

DESTINATION:
High-Temp Incineration
(w/ P2O5 Scrubbing)

Check Mixture Flash Point

Flash Point < 60°C?

Label: Hazardous Waste
(D001 Ignitable)

Yes

Label: Organic Waste
(Toxic/Combustible)

No
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Figure 2: Decision matrix for classifying and packaging waste streams.
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Phase 4: Labeling & Documentation
Regardless of the specific mixture, the label must explicitly state "Contains

Organophosphates". This alerts the Treatment, Storage, and Disposal Facility (TSDF) to use

incinerators equipped with caustic scrubbers to neutralize acidic phosphorus emissions.

Proper Shipping Name (if pure): Environmentally Hazardous Substance, Liquid, n.o.s.

(Diethyl hexylphosphonate).[1][2][3]

UN Number: UN 3082 (Class 9) is commonly applied if aquatic toxicity data is triggered,

otherwise "Non-Regulated" for ground transport in small quantities (check 49 CFR 173.155).

Emergency Procedures (Spill Response)
In the event of a benchtop spill (<500 mL):

Evacuate & Ventilate: Remove ignition sources (though risk is low, prudence is required).[4]

PPE Up: Don Silver Shield gloves and goggles.

Contain: Use a non-combustible absorbent (Vermiculite or Clay/Kitty Litter).

Note: Do not use paper towels as the primary absorbent if the liquid is hot or mixed with

oxidizers, as this increases fire load.

Decontaminate: Scrub the surface with a mild alkaline detergent (pH 9-10) to facilitate

surface cleaning, followed by a water rinse. Collect all rinsate as hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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